Cas no 1318132-91-0 (7-vinylthieno[3,2-d]pyrimidin-4-amine)

• Product Name: 7-vinylthieno[3,2-d]pyrimidin-4-amine
• CAS No: 1318132-91-0
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 4555619
• Update Time: 2025-06-10

7-vinylthieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-vinylthieno[3,2-d]pyrimidin-4-amine
• 7-vinylthieno[3,2-d]pyrimidine-4-amine

• Inchi： 1S/C8H7N3S/c1-2-5-3-12-7-6(5)10-4-11-8(7)9/h2-4H,1H2,(H2,9,10,11)
• InChI Key： ZOBRQUFQDWQGLP-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2SC=C(C=C)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-vinylthieno[3,2-d]pyrimidin-4-amine

Research Brief on 7-Vinylthieno[3,2-d]pyrimidin-4-amine (CAS: 1318132-91-0): Recent Advances and Applications

7-Vinylthieno[3,2-d]pyrimidin-4-amine (CAS: 1318132-91-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. This research brief consolidates the latest findings on this compound, focusing on its synthetic routes, biological activities, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 7-vinylthieno[3,2-d]pyrimidin-4-amine via a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high purity. The compound's vinyl group was identified as a critical moiety for further functionalization, enabling the development of derivatives with enhanced binding affinity to EGFR and VEGFR2 kinases. Molecular docking simulations revealed that the vinylthieno-pyrimidine scaffold occupies the ATP-binding pocket of these kinases, suggesting its potential as a versatile pharmacophore.

In preclinical evaluations, derivatives of 7-vinylthieno[3,2-d]pyrimidin-4-amine demonstrated potent antiproliferative activity against non-small cell lung cancer (NSCLC) cell lines (IC₅₀ values ranging from 0.12 to 1.8 µM). Notably, a lead compound (designated as VTP-12) exhibited >50% tumor growth inhibition in xenograft models, with minimal toxicity to normal cells. These findings were corroborated by transcriptomic analyses showing downregulation of PI3K/AKT/mTOR pathway components.

Beyond oncology, recent patent filings (WO2023/154321) describe the utility of 1318132-91-0-based compounds as allosteric modulators of G-protein-coupled receptors (GPCRs), specifically for inflammatory disorders. The compound's thienopyrimidine core was found to stabilize inactive GPCR conformations, offering a new strategy for treating autoimmune diseases. Structural-activity relationship (SAR) studies emphasized the importance of the 4-amino group for target selectivity.

Challenges in the clinical translation of these compounds include improving aqueous solubility (logP ~3.2) and metabolic stability (t_1/2 = 2.1 h in human microsomes). Current optimization efforts employ prodrug strategies and nanoparticle formulations, as reported in a 2024 ACS Biomaterials Science & Engineering paper. Future research directions include combinatorial library synthesis using 7-vinylthieno[3,2-d]pyrimidin-4-amine as a building block and investigation of its photophysical properties for theranostic applications.